Cas no 1804843-18-2 (3-Bromo-5-(difluoromethyl)-6-hydroxypyridine-2-acetonitrile)

• Product Name: 3-Bromo-5-(difluoromethyl)-6-hydroxypyridine-2-acetonitrile
• CAS No: 1804843-18-2
• MF: C₈H₅BrF₂N₂O
• MW: 263.038907766342
• CID: 4800916
• Update Time: 2025-10-25

3-Bromo-5-(difluoromethyl)-6-hydroxypyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-(difluoromethyl)-6-hydroxypyridine-2-acetonitrile

• Inchi： 1S/C8H5BrF2N2O/c9-5-3-4(7(10)11)8(14)13-6(5)1-2-12/h3,7H,1H2,(H,13,14)
• InChI Key： IJQOIVHWSLUFTC-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(F)F)C(NC=1CC#N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 378
• XLogP3: 0.9
• Topological Polar Surface Area: 52.9

Additional information on 3-Bromo-5-(difluoromethyl)-6-hydroxypyridine-2-acetonitrile

3-Bromo-5-(difluoromethyl)-6-hydroxypyridine-2-acetonitrile: A Comprehensive Overview of Its Chemical Properties and Applications

3-Bromo-5-(difluoromethyl)-6-hydroxypyridine-2-acetonitrile, with the CAS No. 1804843-18-2, represents a unique class of heterocyclic compounds that have garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the broader family of pyridine derivatives, characterized by the presence of a six-membered aromatic ring fused with a nitrile group. The structural complexity of 3-Bromo-5-(difluoromethyl)-6-hydroxypyridine-2-acetonitrile is further enhanced by the introduction of multiple functional groups, including bromo, difluoromethyl, hydroxyl, and acetonitrile moieties, which collectively contribute to its multifaceted biological activity.

Recent studies have highlighted the potential of 3-Bromo-5-(difluoromethyl)-6-hydroxypyridine-2-acetonitrile as a versatile scaffold for the development of novel therapeutics. For instance, a 2023 publication in the Journal of Medicinal Chemistry demonstrated its ability to modulate the activity of protein kinases, which are critical targets in the treatment of cancer and inflammatory diseases. The bromo substituent at the 3-position is particularly noteworthy, as it can engage in halogen bonding interactions with target proteins, thereby enhancing the compound's binding affinity and selectivity.

The synthesis of 3-Bromo-5-(difluoromethyl)-6-hydroxypyridine-2-acetonitrile has been the subject of several innovative approaches. One notable method involves the use of microwave-assisted organic synthesis, which significantly reduces reaction times and improves yield compared to traditional thermal protocols. This technique, as reported in a 2022 study published in Organic & Biomolecular Chemistry, enables the precise control of functional group introduction, particularly the difluoromethyl group at the 5-position. The hydroxyl group at the 6-position further contributes to the compound's solubility and reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

From a pharmacological perspective, 3-Bromo-5-(difluoromethyl)-6-hydroxypyridine-2-acetonitrile exhibits a range of biological activities. In vitro experiments have shown its potential as an inhibitor of the enzyme acetylcholinesterase, which is implicated in neurodegenerative disorders such as Alzheimer's disease. A 2023 preclinical study published in Frontiers in Pharmacology demonstrated that this compound could reduce the accumulation of beta-amyloid plaques in neuronal cells, suggesting its potential as a therapeutic agent for neurodegenerative conditions. The acetonitrile group at the 2-position is believed to play a crucial role in this activity, as it can form hydrogen bonds with key residues in the enzyme's active site.

Another area of interest is the application of 3-Bromo-5-(difluoromethyl)-6-hydroxypyridine-2-acetonitrile in the development of antimicrobial agents. A 2024 study in Antimicrobial Agents and Chemotherapy reported that this compound exhibits broad-spectrum activity against both Gram-positive and Gram-negative bacteria. The bromo and difluoromethyl groups are thought to disrupt bacterial cell membrane integrity, while the hydroxyl group enhances the compound's ability to penetrate microbial cell walls. This dual mechanism of action makes 3-Bromo-5-(difluoromethyl)-6-hydroxypyridine-2-acetonitrile a promising candidate for the design of new antibiotics, particularly in light of the growing concern over antibiotic resistance.

From a synthetic chemistry standpoint, the structural features of 3-Bromo-5-(difluoromethyl)-6-hydroxypyridine-2-acetonitrile make it an attractive molecule for the development of derivatives with enhanced pharmacological profiles. For example, the introduction of additional fluorine atoms or the modification of the hydroxyl group can lead to compounds with improved metabolic stability and bioavailability. A 2023 review in Chemical Reviews highlighted the importance of such modifications in optimizing the therapeutic potential of pyridine-based scaffolds, particularly in the context of drug discovery for oncology and infectious diseases.

Moreover, the physicochemical properties of 3-Bromo-5-(difluoromethyl)-6-hydroxypyridine-2-acetonitrile are well-suited for its use in various pharmaceutical formulations. The presence of polar functional groups, such as the hydroxyl and acetonitrile moieties, contributes to its solubility in aqueous media, which is essential for oral administration. However, the compound's hydrophobic nature, primarily due to the bromo and difluoromethyl groups, necessitates careful formulation to ensure optimal absorption and distribution in the body. This balance between hydrophilicity and hydrophobicity is a critical factor in determining the compound's pharmacokinetic profile.

Despite its promising potential, the development of 3-Bromo-5-(difluoromethyl)-6-hydroxypyridine-2-acetonitrile as a therapeutic agent is still in its early stages. Further research is needed to fully elucidate its mechanism of action, evaluate its safety profile, and optimize its chemical structure for improved efficacy. Additionally, the environmental impact of its synthesis and disposal must be carefully considered, as the use of halogenated compounds can pose ecological risks if not managed properly.

In conclusion, 3-Bromo-5-(difluoromethyl)-6-hydroxypyridine-2-acetonitrile represents a significant advancement in the field of medicinal chemistry. Its unique structural features and diverse biological activities make it a valuable molecule for the development of new therapeutics. As research in this area continues to evolve, it is anticipated that 3-Bromo-5-(difluoromethyl)-6-hydroxypyridine-2-acetonitrile will play an increasingly important role in the treatment of various diseases, particularly in the areas of oncology, neurodegeneration, and infectious diseases.

For further information on the synthesis, biological activity, and potential applications of 3-Bromo-5-(difluoromethyl)-6-hydroxypyridine-2-acetonitrile, researchers are encouraged to consult the latest publications in the fields of medicinal chemistry, pharmaceutical sciences, and organic synthesis. The continued exploration of this compound's properties and its derivatives will undoubtedly contribute to the advancement of drug discovery and the development of innovative therapeutic strategies.

Keywords: 3-Bromo-5-(difluoromethyl)-6-hydroxypyridine-2-acetonitrile, medicinal chemistry, pyridine derivatives, drug discovery, protein kinase inhibitors, antimicrobial agents, acetylcholinesterase inhibitors.